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Compound of Interest

Compound Name: a-Farnesene-dé

Cat. No.: B1144596

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for a-Farnesene-d6,
tailored for professionals in research and development. The information is compiled from
various safety data sheets and chemical databases. Given that a specific Material Safety Data
Sheet (MSDS) for the deuterated form (d6) is not readily available, this document extrapolates
data from the non-deuterated a-Farnesene, as the safety and handling protocols are
anticipated to be nearly identical due to their structural similarity.

Core Chemical and Physical Properties

oa-Farnesene-d6 is a deuterated form of a-Farnesene, a naturally occurring sesquiterpene. The
deuteration makes it a valuable internal standard for analytical and metabolic studies.
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Property Value Source
Chemical Formula Ci1sDeH1s [1112][3]
Molecular Weight 210.39 g/mol [1][2]
CAS Number 162189-16-4 [11[2][3]
Colorless to slightly yellow, oily
Appearance o [4]
liquid
Odor Slight, fresh, green, flowery [4]
Purity >95% [2]
Molecular Weight (non-
204.35 g/mol 516171
deuterated)
Molecular Formula (non-
CisH24 [1][5][6]1[8]
deuterated)
CAS Number (non-deuterated,
502-61-4 [L1[41[7118]

(E,E)-isomer)

Hazard Identification and Safety Precautions

a-Farnesene is classified as a flammable liquid and may cause skin and eye irritation.

Prolonged exposure can lead to more severe health effects.
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Hazard Class GHS Classification Precautionary Statements

Keep away from heat, sparks,
N o open flames, and hot surfaces.
Flammability Flammable Liquid ] )
Use explosion-proof electrical

equipment.[9]

Wear protective gloves,

) ] ] protective clothing, eye
Skin Irritant, Eye Irritant, May ) )
) protection, and face protection.
be fatal if swallowed and ) )
) Avoid breathing vapors. Wash
Health Hazards enters airways, May cause an
) ] ) hands thoroughly after
allergic skin reaction.[4][9][10] ) )
handling. Do not eat, drink or

[11][12] o
smoke when using this
product.[9][11]
Very toxic to aquatic life with Avoid release to the
Environmental Hazards long lasting effects.[4][10][11] environment. Collect spillage.
[12] [4][11]

Personal Protective Equipment (PPE) Workflow

-
Wear Wear Wear Consider

ersonal Protecti%e Equipment (PPE)

©<— ’—C) +Gespirator (if ventilation is inadequateD
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Caption: Recommended Personal Protective Equipment for handling a-Farnesene-d6.

Experimental Protocols
Safe Handling and Storage

Objective: To outline the necessary precautions for the safe handling and storage of a-
Farnesene-d6 in a laboratory setting.

Methodology:

Ventilation: Always handle a-Farnesene-d6 in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation exposure.[9]

« Ignition Sources: Keep the compound away from all sources of ignition, including open
flames, sparks, and hot surfaces.[13] Use only non-sparking tools when handling containers.
[13]

o Personal Protective Equipment: Wear appropriate PPE, including a lab coat, chemical-
resistant gloves (e.g., nitrile), and safety goggles.[9]

o Hygiene: Avoid contact with skin and eyes.[9] Do not eat, drink, or smoke in areas where the
chemical is handled.[4][11] Wash hands thoroughly after handling.[9]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[9] Protect
from heat and light.[9]

Accidental Release Measures

Objective: To provide a clear protocol for responding to accidental spills of a-Farnesene-d6.
Methodology:

o Ensure Safety: Immediately remove all sources of ignition from the spill area.[13] Ensure
adequate ventilation.
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o Containment: For small spills, absorb the liquid with an inert material such as sand, earth, or
vermiculite.[4][9] For large spills, dike the area to prevent further spreading.[4]

o Cleanup: Carefully collect the absorbed material into a suitable, labeled container for
disposal.[9]

o Decontamination: Clean the spill area thoroughly with soap and water.

o Environmental Protection: Prevent the spill from entering drains or waterways.[9] If a
significant spill occurs, notify the relevant environmental authorities.[4]

First Aid Procedures

Objective: To detail the immediate first aid response in case of exposure to a-Farnesene-d6.
Methodology:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.[9]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected skin area with
plenty of soap and water. If skin irritation or a rash occurs, seek medical advice.[4][9]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[9]

e Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. Seek immediate medical
attention and show the safety data sheet or product label.[9]

First Aid Decision Pathway
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Caption: First aid response pathway for different types of exposure to a-Farnesene-d6.

Toxicological and Ecotoxicological Information
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Endpoint Result Species Source
Acute Oral Toxicity Virtually nontoxic Not specified [4]
Acute Dermal Toxicity  Virtually nontoxic Not specified [4]

Acute Inhalation

L Virtually nontoxic Not specified [4]
Toxicity
Skin o )
_ o Non-irritant Rabbit [4]
Corrosion/Irritation
Serious Eye o ]
Non-irritant Rabbit [4]

Damage/Irritation

, e May cause an allergic -~
Skin Sensitization ] ) Not specified [4]
skin reaction

May be fatal if

Aspiration Hazard swallowed and enters Not specified [4]
airways
Aquatic Toxicity ]
EC50 (48h) 0.11 mg/I Daphnia magna [4]
(Acute)

This technical guide is intended for informational purposes for qualified professionals. Always
refer to the most current and specific Safety Data Sheet provided by the supplier before
handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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